N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride

• IUPAC Name: N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride
• InChI: InChI=1S/C11H13Cl2NO2S.ClH/c12-10-2-1-3-11(13)9(10)6-14-8-4-5-17(15,16)7-8;/h1-3,8,14H,4-7H2;1H
• InChI Key: BOQJHFSIGAZDBT-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NCC2=C(C=CC=C2Cl)Cl.Cl
• Molecular Formula: C11H14Cl3NO2S
• Molecular Weight: 330.7 g/mol

Description

N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride, also known as DTT, is a chemical compound that has been extensively studied for its role in scientific research. DTT is a reducing agent that is commonly used to break disulfide bonds in proteins, which makes it an essential tool in the study of protein structure and function.

Mechanism of Action

N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride works by donating electrons to disulfide bonds, which breaks the bond and forms two sulfhydryl groups. This reaction is reversible, so N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride must be used in excess to ensure complete reduction of all disulfide bonds.
Biochemical and Physiological Effects
N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride can protect cells from oxidative stress and apoptosis, and may have anti-inflammatory properties. However, the effects of N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride in vivo are less clear, and more research is needed to fully understand its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride in lab experiments is its ability to break disulfide bonds in proteins, which allows researchers to study the individual components of a protein and better understand its structure and function. However, N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride can also interfere with other protein analysis techniques such as Western blotting, and its reducing properties can make it difficult to use in certain experimental conditions.

Future Directions

There are a number of potential future directions for research on N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride. One area of interest is its potential therapeutic applications, particularly in the treatment of diseases associated with oxidative stress and inflammation. Another area of interest is the development of new reducing agents that are more effective and less toxic than N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride. Finally, more research is needed to fully understand the physiological effects of N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride in vivo, and to determine its safety and efficacy for use in humans.
Conclusion
In conclusion, N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride, or N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride, is a chemical compound that has a wide range of scientific research applications. Its ability to break disulfide bonds in proteins makes it an essential tool in the study of protein structure and function, and it has potential therapeutic applications in the treatment of diseases associated with oxidative stress and inflammation. However, more research is needed to fully understand the physiological effects of N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride in vivo, and to determine its safety and efficacy for use in humans.

Synthesis Methods

N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride can be synthesized using a variety of methods, but the most common method involves the reaction of 2,6-dichlorobenzyl chloride with sodium hydrosulfide in the presence of a catalyst such as copper(I) chloride. The resulting product is then treated with hydrochloric acid to yield N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride hydrochloride.

Scientific Research Applications

N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride is widely used in scientific research for its ability to break disulfide bonds in proteins. Disulfide bonds are important for maintaining the structure and function of many proteins, but they can also interfere with protein analysis techniques such as gel electrophoresis and mass spectrometry. By breaking these bonds, N-[(2,6-dichlorophenyl)methyl]-1,1-dioxothiolan-3-amine;hydrochloride allows researchers to study the individual components of a protein and better understand its structure and function.